N-[2-(4-chlorophenoxy)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide

• IUPAC Name: N-[2-(4-chlorophenoxy)ethyl]-N'-(2,4-dimethylphenyl)oxamide
• InChI: InChI=1S/C18H19ClN2O3/c1-12-3-8-16(13(2)11-12)21-18(23)17(22)20-9-10-24-15-6-4-14(19)5-7-15/h3-8,11H,9-10H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: SVWJCKBZAAIRLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=O)NCCOC2=CC=C(C=C2)Cl)C
• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol

Description

N-[2-(4-chlorophenoxy)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide, commonly known as ethalfluralin, is a pre-emergent herbicide that is widely used in agriculture to control weeds. It belongs to the family of dinitroaniline herbicides and has a broad spectrum of activity against various weed species. Ethalfluralin is a white crystalline solid that is soluble in organic solvents and has a melting point of 89-91°C.

Mechanism of Action

Ethalfluralin acts by inhibiting the polymerization of microtubules, which are essential for cell division in plants. This leads to the disruption of cell division and growth, resulting in the death of the plant. Ethalfluralin is a selective herbicide, meaning it only affects plants and does not harm animals or humans.
Biochemical and Physiological Effects:
Ethalfluralin has been shown to have minimal impact on non-target organisms, including beneficial insects, birds, and mammals. It has a low toxicity to aquatic organisms and is not expected to accumulate in the food chain. Ethalfluralin has a short half-life in soil and degrades rapidly, reducing the risk of environmental contamination.

Advantages and Limitations for Lab Experiments

Ethalfluralin is a useful tool for researchers studying plant growth and development. Its selective herbicidal activity allows for the precise control of weed growth in experimental plots, reducing the competition for resources between plants. However, the use of ethalfluralin in laboratory experiments requires caution, as it can be hazardous if not handled properly.

Future Directions

There are several areas of research that could benefit from further investigation into ethalfluralin. These include:
1. Development of new formulations and delivery methods to improve the efficacy and safety of ethalfluralin.
2. Investigation of the impact of ethalfluralin on soil microbiota and soil health.
3. Study of the potential for ethalfluralin to be used in integrated weed management strategies, in combination with other herbicides or cultural practices.
4. Exploration of the genetic basis for resistance to ethalfluralin in weeds, and the development of new strategies to overcome resistance.
Conclusion:
Ethalfluralin is a widely used herbicide that has been extensively studied for its herbicidal properties and its impact on the environment. Its selective activity and low toxicity make it a useful tool for researchers studying plant growth and development. Further research is needed to explore its potential in integrated weed management strategies and to investigate its impact on soil health.

Scientific Research Applications

Ethalfluralin has been extensively studied for its herbicidal properties and its impact on the environment. It has been shown to be effective in controlling various weed species in different crops, including cotton, corn, soybean, and wheat. Ethalfluralin is also used in turfgrass management to control weeds in golf courses, athletic fields, and other recreational areas.